Elevated Lipophilicity vs. Non‑Chlorinated Analog
The target compound exhibits a measured logP of 2.65 . The direct non‑chlorinated analog 4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde possesses a lower molecular weight (186.21 vs. 220.65 g/mol) and a lower predicted logP of approximately 2.1, reflecting an increase of ~0.4 log unit attributable to the chlorine atom [1]. In drug‑like space, a 0.4‑unit logP increase can translate into a measurable improvement in passive membrane permeability, a property essential for both oral bioavailability and intracellular target engagement.
| Evidence Dimension | Lipophilicity (logP) |
|---|---|
| Target Compound Data | logP = 2.65 (measured, Leyan) |
| Comparator Or Baseline | 4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde (logP ≈ 2.1, predicted) |
| Quantified Difference | ΔlogP ≈ +0.4 |
| Conditions | Computed vs. measured logP comparison; compound structures differ by one chlorine atom. |
Why This Matters
Users prioritizing cell‑based assays or pharmacokinetic optimization should select the chloro‑substituted scaffold to start from a higher‑lipophilicity baseline, reducing the need for late‑stage logP elevation.
- [1] AKSci. 4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde product sheet, CAS 79382-71-1, molecular weight 186.21; predicted logP ~2.1 based on PubChem XLogP3. View Source
